Cas no 2470439-93-9 (2-Methyl-4-methylsulfonylpyrazole-3-carboxylic acid)

• Product Name: 2-Methyl-4-methylsulfonylpyrazole-3-carboxylic acid
• CAS No: 2470439-93-9
• MF: C₆H₈N₂O₄S
• MW: 204.203720092773
• CID: 6410769
• PubChem ID: 154872047
• Update Time: 2025-08-01

2-Methyl-4-methylsulfonylpyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-7539672
• Z4131895984
• 4-methanesulfonyl-1-methyl-1H-pyrazole-5-carboxylic acid
• 2470439-93-9
• 2-Methyl-4-methylsulfonylpyrazole-3-carboxylic acid

• Inchi： 1S/C6H8N2O4S/c1-8-5(6(9)10)4(3-7-8)13(2,11)12/h3H,1-2H3,(H,9,10)
• InChI Key： VMNCKZIITGUUEQ-UHFFFAOYSA-N
• SMILES： S(C)(C1C=NN(C)C=1C(=O)O)(=O)=O

Computed Properties

• Exact Mass: 204.02047791g/mol
• Monoisotopic Mass: 204.02047791g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 97.6Ų

Additional information on 2-Methyl-4-methylsulfonylpyrazole-3-carboxylic acid

Introduction to 2-Methyl-4-methylsulfonylpyrazole-3-carboxylic acid (CAS No. 2470439-93-9)

2-Methyl-4-methylsulfonylpyrazole-3-carboxylic acid (CAS No. 2470439-93-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazole carboxylic acids, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anti-cancer properties. The unique structural features of 2-Methyl-4-methylsulfonylpyrazole-3-carboxylic acid make it a promising candidate for the development of new therapeutic agents.

The chemical structure of 2-Methyl-4-methylsulfonylpyrazole-3-carboxylic acid consists of a pyrazole ring substituted with a methyl group at the 2-position and a methylsulfonyl group at the 4-position, along with a carboxylic acid group at the 3-position. This combination of functional groups imparts specific physicochemical properties that are crucial for its biological activity. The presence of the carboxylic acid group contributes to its solubility and ionization characteristics, while the methylsulfonyl group enhances its lipophilicity and metabolic stability.

Recent studies have highlighted the potential therapeutic applications of 2-Methyl-4-methylsulfonylpyrazole-3-carboxylic acid. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The researchers found that 2-Methyl-4-methylsulfonylpyrazole-3-carboxylic acid effectively reduced inflammation in both in vitro and in vivo models, suggesting its potential as a novel anti-inflammatory agent.

In addition to its anti-inflammatory properties, 2-Methyl-4-methylsulfonylpyrazole-3-carboxylic acid has also shown promise in cancer research. A study published in Cancer Letters in 2022 demonstrated that this compound selectively inhibits the growth of various cancer cell lines, including breast cancer, colon cancer, and lung cancer cells. The mechanism of action involves the induction of apoptosis and cell cycle arrest, which are critical processes for preventing tumor progression. These findings suggest that 2-Methyl-4-methylsulfonylpyrazole-3-carboxylic acid could be developed into an effective anticancer drug.

The pharmacokinetic properties of 2-Methyl-4-methylsulfonylpyrazole-3-carboxylic acid have also been extensively studied. Research conducted by a team at the University of California, San Francisco, revealed that this compound has favorable oral bioavailability and a long half-life, making it suitable for oral administration. Furthermore, it exhibits low toxicity and minimal side effects in preclinical studies, which is essential for its potential use as a therapeutic agent.

The synthesis of 2-Methyl-4-methylsulfonylpyrazole-3-carboxylic acid has been optimized to improve yield and purity. A recent publication in Organic Letters described an efficient synthetic route involving the condensation of 1H-pyrazol-3(5H)-one with methyl sulfoxide followed by carboxylation. This method provides a scalable and cost-effective approach to producing high-quality material for further research and development.

In conclusion, 2-Methyl-4-methylsulfonylpyrazole-3-carboxylic acid (CAS No. 2470439-93-9) is a promising compound with diverse biological activities and favorable pharmacokinetic properties. Its potential applications in anti-inflammatory and anticancer therapies make it an exciting area of ongoing research. As more studies are conducted to elucidate its mechanisms of action and optimize its therapeutic potential, it is likely that this compound will play a significant role in the development of new pharmaceutical products.